Cas no 1503464-12-7 (1-(2-Methoxypyrimidin-5-yl)ethanol)

• Product Name: 1-(2-Methoxypyrimidin-5-yl)ethanol
• CAS No: 1503464-12-7
• MF: C₇H₁₀N₂O₂
• MW: 154.17
• CID: 5081361
• Update Time: 2025-10-21

1-(2-Methoxypyrimidin-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxypyrimidin-5-yl)ethanol

• Inchi： 1S/C7H10N2O2/c1-5(10)6-3-8-7(11-2)9-4-6/h3-5,10H,1-2H3
• InChI Key： BFFPWHNDBMDQLF-UHFFFAOYSA-N
• SMILES： C1(C(O)C)=CN=C(N=C1)OC

Additional information on 1-(2-Methoxypyrimidin-5-yl)ethanol

1-(2-Methoxypyrimidin-5-yl)ethanol: A Comprehensive Overview

1-(2-Methoxypyrimidin-5-yl)ethanol, also known by its CAS number CAS 1503464-12-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered considerable attention due to its unique chemical properties and potential for use in drug development and advanced materials. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 1-(2-Methoxypyrimidin-5-yl)ethanol consists of a pyrimidine ring substituted with a methoxy group at position 2 and an ethanol group at position 5. Pyrimidine derivatives are well-known for their biological activity and are frequently explored in drug discovery programs. The presence of the methoxy group enhances the compound's solubility and bioavailability, making it a promising candidate for pharmacological applications. Recent studies have highlighted its potential as a lead compound in the development of anti-cancer agents and anti-inflammatory drugs.

From a synthetic perspective, 1-(2-Methoxypyrimidin-5-yl)ethanol can be synthesized through various routes, including nucleophilic substitution, condensation reactions, and catalytic hydrogenation. One of the most efficient methods involves the reaction of 2-methoxypyrimidine with an appropriate alcohol derivative under acidic conditions. This approach ensures high yield and purity, making it suitable for large-scale production. Researchers have also explored green chemistry methods to synthesize this compound, which aligns with the growing demand for sustainable chemical processes.

In terms of applications, 1-(2-Methoxypyrimidin-5-yl)ethanol has shown remarkable potential in the pharmaceutical industry. Its ability to modulate key cellular pathways makes it a valuable tool in drug design. For instance, recent studies have demonstrated its efficacy in inhibiting enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells while sparing healthy cells.

Beyond pharmaceuticals, CAS 1503464-12-7 has also found applications in agrochemicals. Its role as a plant growth regulator has been extensively studied, with promising results in enhancing crop yield and resistance to environmental stressors. Furthermore, this compound exhibits antimicrobial properties, making it a potential candidate for developing eco-friendly pesticides and fungicides.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of 1-(2-Methoxypyrimidin-5-yl)ethanol. Molecular docking studies have revealed its binding affinity to various protein targets, providing valuable information for rational drug design. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate.

In conclusion, 1-(2-Methoxypyrimidin-5-yl)ethanol, or CAS 1503464-12-7, is a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with recent research breakthroughs, position it as a key player in the development of innovative solutions for healthcare and agriculture. As research continues to unfold, this compound is expected to contribute significantly to advancing science and technology.